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Compound of Interest

Methyl 2-methyloxazole-5-
Compound Name:
carboxylate

Cat. No.: B1486886

An In-depth Technical Guide to Methyl 2-methyloxazole-5-carboxylate (CAS 651059-70-0)

Executive Summary

Methyl 2-methyloxazole-5-carboxylate is a heterocyclic compound featuring a five-
membered oxazole ring. This structure is a privileged scaffold in medicinal chemistry, appearing
in numerous natural products and synthetic bioactive molecules. Possessing both a
nucleophilic nitrogen atom and an electrophilic ester functional group, this compound serves as
a versatile and valuable building block in organic synthesis. Its primary utility lies in its role as a
key intermediate for the construction of more complex molecular architectures, particularly in
the development of novel therapeutic agents and agrochemicals.[1][2] This guide provides a
comprehensive overview of its physicochemical properties, synthetic routes, chemical

reactivity, and safety protocols, tailored for researchers and professionals in the field of drug
discovery and chemical development.

Chemical Identity and Physicochemical Properties

The fundamental identity of a compound is established by its unique identifiers and physical
characteristics. These properties are critical for its handling, characterization, and application in
experimental settings.

Chemical Structure and Identifiers
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The molecule consists of an oxazole ring substituted with a methyl group at the 2-position and
a methyl carboxylate group at the 5-position.

Figure 1: Chemical structure of Methyl 2-methyloxazole-5-carboxylate.

Table 1: Chemical Identifiers and Key Properties

Property Value Source(s)

CAS Number 651059-70-0 [1][3]

methyl 2-methyl-1,3-oxazole-5-
IUPAC Name

carboxylate
Molecular Formula CeH7NOs3 [11[3]
Molecular Weight 141.13 g/mol [1]
Physical Form Solid (Off White) [1]
Purity > 98-99% (Typical) [1]
Boiling Point 191.1 + 13.0 °C (Predicted) [31[4]
Density 1.179 + 0.06 g/cm? (Predicted) [3114]

| InChl Key | HCQUYIDTEHMXQS-UHFFFAOYSA-N | |

Synthesis and Manufacturing

While specific, detailed industrial synthesis routes for Methyl 2-methyloxazole-5-carboxylate
are proprietary, its structure lends itself to established methodologies for constructing 2,5-
disubstituted oxazole rings. The choice of pathway often depends on the availability of starting
materials and the desired scale of production.

General Synthetic Approaches

The synthesis of oxazoles is a well-documented area of heterocyclic chemistry. Key strategies
applicable to this target molecule include:
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» [3+2] Cycloaddition Reactions: These methods are highly efficient for forming the five-
membered oxazole ring. A common approach involves the reaction of an isocyanide with an
acid chloride or a similar activated carbonyl species.[5] For instance, the reaction of methyl
isocyanoacetate with an appropriate precursor can yield the oxazole-5-carboxylate core.[6]

[7]

e Van Leusen Oxazole Synthesis: This powerful one-pot reaction utilizes tosylmethyl
isocyanide (TosMIC) as a C2N1 synthon, which reacts with an aldehyde to form the oxazole
ring.[8] While not directly applicable for the 5-carboxylate, modifications of this reaction can
be employed.

o Functional Group Interconversion: An alternative strategy involves synthesizing a related
oxazole derivative and then performing functional group manipulations. For example, one
could start with the corresponding 2-methyloxazole-5-carboxylic acid and perform an
esterification with methanol in the presence of an acid catalyst to yield the final product.[9]

Starting Materials

[Methyl Isocyanoacetatea Core Reaction Product

[3+2] Cycloaddition 3 G/Iethyl 2-methyloxazole-5-carboxylat(9

Acyl Precursor |
(e.g., Acid Chloride)

Click to download full resolution via product page

Figure 2: General workflow for oxazole synthesis via [3+2] cycloaddition.

Reactivity and Application as a Synthetic
Intermediate

The utility of Methyl 2-methyloxazole-5-carboxylate in drug discovery stems from the
reactivity of its functional groups, which serve as handles for further molecular elaboration.
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Key Reactive Sites

o Methyl Ester: The ester group is the primary site for modification. It can undergo:

o Hydrolysis: Treatment with aqueous base (e.g., LIOH, NaOH) or acid will hydrolyze the
ester to the corresponding carboxylic acid (2-methyloxazole-5-carboxylic acid).[9] This
acid is a crucial intermediate for forming amides via coupling reactions (e.g., with
EDC/HOBt or HATU) with various amines.

o Amidation: Direct reaction with amines, sometimes at elevated temperatures, can form
amides, though hydrolysis followed by coupling is often more efficient.

o Transesterification: Reaction with another alcohol under acidic or basic conditions can
exchange the methyl group for a different alkyl or aryl group.[9]

o Oxazole Ring: The oxazole ring is aromatic and generally stable. However, it can participate
in certain reactions, such as electrophilic substitution, though it is less reactive than other
heterocycles like pyrrole or furan. The electron-withdrawing nature of the carboxylate group
at C5 deactivates the ring towards electrophilic attack.

This dual reactivity makes it a valuable precursor for creating libraries of compounds for
biological screening. For example, the oxazole core is found in DGAT-1 inhibitors for obesity
and diabetes, as well as tubulin polymerization inhibitors used as anticancer agents.[10][11]
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Figure 3: Role as a versatile synthetic intermediate.

Spectroscopic and Analytical Data

Full characterization relies on standard spectroscopic methods. While specific spectra for this
compound must be obtained from the supplier, the expected data can be predicted based on its
structure.[12][13]

e 1H NMR: The proton NMR spectrum is expected to show three distinct signals:
o Asinglet around 2.5-2.7 ppm for the C2-methyl group protons.
o Asinglet around 3.8-4.0 ppm for the ester methyl group protons.
o Asinglet around 7.5-8.0 ppm for the single proton on the oxazole ring (H4).

e 13C NMR: The carbon NMR spectrum should reveal six signals corresponding to each unique
carbon atom: the two methyl carbons, the three distinct carbons of the oxazole ring, and the
carbonyl carbon of the ester.
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e Mass Spectrometry (MS): The molecular ion peak (M+) would be observed at m/z 141.
Fragmentation patterns would likely involve the loss of the methoxy group (-OCHs) or the
entire methoxycarbonyl group (-COOCHSs).

Safety, Handling, and Storage

Proper handling of any chemical reagent is paramount for laboratory safety. The information
below is derived from supplier safety data sheets.[14]

Table 2: Hazard and Safety Information

Category Information Source(s)

Signal Word Warning

H315: Causes skin

irritation.H319: Causes serious
Hazard Statements S

eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P280: Wear protective
gloves/eye protection/face
protection.P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.

Precautionary Statements

Remove contact lenses, if
present and easy to do.

Continue rinsing.

) ) Safety glasses with side-
Personal Protective Equipment

shields, protective gloves (e.g., 14][15
(PPE) P g (eg [14][15]

nitrile rubber), lab coat.

| Storage Conditions | Store in a cool, dry, well-ventilated area. Recommended storage is often
in a freezer to ensure long-term stability. | |
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In case of accidental exposure, it is crucial to consult the full Safety Data Sheet (SDS) and
seek medical attention.[14]

Conclusion

Methyl 2-methyloxazole-5-carboxylate, CAS 651059-70-0, is a strategically important
heterocyclic building block. Its well-defined structure, predictable reactivity, and the established
importance of the oxazole scaffold in bioactive compounds make it a valuable tool for medicinal
chemists and researchers in drug development. Through straightforward transformations,
primarily centered on its methyl ester functionality, it provides a reliable entry point for the
synthesis of diverse and complex molecules with potential therapeutic applications. Adherence
to standard safety protocols is essential when handling this compound to mitigate the risks of
skin, eye, and respiratory irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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